HAT inhibitor C107
HAT inhibitor C107
Novel p300/CBP HAT inhibitor; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
1417741-58-2
VCID:
VC0006286
InChI:
InChI=1S/C26H21N3O5/c1-15-12-23(24(29(33)34)13-16(15)2)21-7-5-4-6-19(21)14-22-17(3)27-28(25(22)30)20-10-8-18(9-11-20)26(31)32/h4-14H,1-3H3,(H,31,32)/b22-14-
SMILES:
CC1=C(C=C(C(=C1)C2=CC=CC=C2C=C3C(=NN(C3=O)C4=CC=C(C=C4)C(=O)O)C)[N+](=O)[O-])C
Molecular Formula:
C26H21N3O5
Molecular Weight:
455.47
HAT inhibitor C107
CAS No.: 1417741-58-2
Inhibitors
VCID: VC0006286
Molecular Formula: C26H21N3O5
Molecular Weight: 455.47
| CAS No. | 1417741-58-2 |
|---|---|
| Product Name | HAT inhibitor C107 |
| Molecular Formula | C26H21N3O5 |
| Molecular Weight | 455.47 |
| IUPAC Name | 4-[(4Z)-4-[[2-(4,5-dimethyl-2-nitrophenyl)phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C26H21N3O5/c1-15-12-23(24(29(33)34)13-16(15)2)21-7-5-4-6-19(21)14-22-17(3)27-28(25(22)30)20-10-8-18(9-11-20)26(31)32/h4-14H,1-3H3,(H,31,32)/b22-14- |
| Standard InChIKey | URHRFFODQQGMDN-HMAPJEAMSA-N |
| SMILES | CC1=C(C=C(C(=C1)C2=CC=CC=C2C=C3C(=NN(C3=O)C4=CC=C(C=C4)C(=O)O)C)[N+](=O)[O-])C |
| Description | Novel p300/CBP HAT inhibitor; High Quality Biochemicals for Research Uses |
| Synonyms | (Z)-4-(3-Methyl-5-oxo-4,5-dihydro-4-(4/',5/'-dimethyl-2/'-nitrobiphen-3-yl)methylene-pyrazol-1-yl)-benzoic acid |
| Last Modified | Aug 20 2021 |
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